4-[(3-ethyl-4-methyl-1H-pyrazol-5-yl)carbonyl]-1-(4-fluorobenzyl)-2-isopropyl-1,4-diazepane

• IUPAC Name: (5-ethyl-4-methyl-1H-pyrazol-3-yl)-[4-[(4-fluorophenyl)methyl]-3-propan-2-yl-1,4-diazepan-1-yl]methanone
• InChI: InChI=1S/C22H31FN4O/c1-5-19-16(4)21(25-24-19)22(28)27-12-6-11-26(20(14-27)15(2)3)13-17-7-9-18(23)10-8-17/h7-10,15,20H,5-6,11-14H2,1-4H3,(H,24,25)
• InChI Key: CPCNUJGRTRAAET-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NN1)C(=O)N2CCCN(C(C2)C(C)C)CC3=CC=C(C=C3)F)C
• Molecular Formula: C22H31FN4O
• Molecular Weight: 386.5 g/mol

Description

The compound is a complex organic molecule that includes a pyrazole ring and a diazepane ring. Pyrazoles are a class of organic compounds with a five-membered aromatic ring structure composed of three carbon atoms and two nitrogen atoms. Diazepanes are seven-membered heterocyclic compounds containing two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The pyrazole ring and the diazepane ring are likely to be the key structural components.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, pyrazoles and diazepanes are known to undergo a variety of chemical reactions. Pyrazoles can act as ligands in coordination chemistry, and can also undergo reactions at the 3- and 5-positions. Diazepanes can participate in reactions involving the nitrogen atoms or the carbon atoms adjacent to the nitrogens.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as the presence of polar functional groups, aromatic rings, and the overall size and shape of the molecule would all play a role.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Many pyrazole derivatives have biological activity and are used in medicinal chemistry.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. Given the biological activity of many pyrazole and diazepane derivatives, it’s possible that this compound could be studied for potential medicinal uses.